Cas no 823226-06-8 (3-Piperidinol, 4-(aminomethyl)-1-(phenylmethyl)-, (3R,4R)-rel-)

• Product Name: 3-Piperidinol, 4-(aminomethyl)-1-(phenylmethyl)-, (3R,4R)-rel-
• CAS No: 823226-06-8
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 694235
• PubChem ID: 57986572
• Update Time: 2025-04-19

3-Piperidinol, 4-(aminomethyl)-1-(phenylmethyl)-, (3R,4R)-rel- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinol, 4-(aminomethyl)-1-(phenylmethyl)-, (3R,4R)-rel-
• SCHEMBL3707425
• RRDGDEYDSHWRTM-QWHCGFSZSA-N
• DTXSID901192689
• 823226-06-8
• (3S,4S)-4-(aminomethyl)-1-benzylpiperidin-3-ol
• rel-(3R,4R)-4-(Aminomethyl)-1-(phenylmethyl)-3-piperidinol

• Inchi： 1S/C13H20N2O/c14-8-12-6-7-15(10-13(12)16)9-11-4-2-1-3-5-11/h1-5,12-13,16H,6-10,14H2/t12-,13+/m0/s1
• InChI Key： RRDGDEYDSHWRTM-QWHCGFSZSA-N
• SMILES： O[C@@H]1CN(CC2C=CC=CC=2)CC[C@H]1CN

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.5Ų